Cas no 1964462-19-8 (Tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate)

• Product Name: Tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate
• CAS No: 1964462-19-8
• MF: C₁₄H₁₈F₃NO₂
• MW: 289.293434619904
• CID: 5655680
• PubChem ID: 124017778
• Update Time: 2025-06-11

Tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate
• 1964462-19-8
• EN300-27724140
• SCHEMBL22951038
• Benzenebutanoic acid, β-amino-2,4,5-trifluoro-, 1,1-dimethylethyl ester
• Tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate

• Inchi： 1S/C14H18F3NO2/c1-14(2,3)20-13(19)6-9(18)4-8-5-11(16)12(17)7-10(8)15/h5,7,9H,4,6,18H2,1-3H3
• InChI Key： GPYWNGYEYRJQOK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(CC(=O)OC(C)(C)C)N)F)F

Computed Properties

• Exact Mass: 289.12896330g/mol
• Monoisotopic Mass: 289.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 349.6±42.0 °C(Predicted)
• pka: 6.90±0.10(Predicted)

Additional information on Tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate

Exploring Tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate (CAS No. 1964462-19-8): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the rapidly evolving field of pharmaceutical chemistry, Tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate (CAS No. 1964462-19-8) has emerged as a critical intermediate for the synthesis of bioactive molecules. This compound, characterized by its unique trifluorophenyl moiety and tert-butyl ester group, is widely utilized in drug discovery programs targeting metabolic disorders, central nervous system (CNS) diseases, and inflammation. Its structural features align with current trends in fluorinated pharmaceutical intermediates, a hot topic in medicinal chemistry due to fluorine's ability to enhance metabolic stability and bioavailability.

The growing demand for high-purity synthetic intermediates like Tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate reflects the pharmaceutical industry's focus on precision medicine and small-molecule therapeutics. Researchers frequently search for "fluorinated amino acid derivatives" or "2,4,5-trifluorophenyl applications," underscoring the relevance of this compound in cutting-edge research. Its CAS No. 1964462-19-8 serves as a key identifier in patent literature and regulatory documentation, making it essential for intellectual property and compliance professionals.

From a synthetic perspective, the tert-butyl protecting group in this molecule offers advantages in multi-step organic transformations, a feature highly valued in peptide mimetic design and prodrug development. Recent publications highlighting "green chemistry approaches to fluorinated compounds" have further amplified interest in sustainable production methods for intermediates like Tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a forward-looking choice for industrial-scale applications.

Analytical characterization of CAS No. 1964462-19-8 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, addressing the pharmaceutical industry's stringent quality requirements. The presence of both amino and ester functional groups enables diverse derivatization pathways, making it a popular subject in studies of "structure-activity relationship optimization." This versatility explains its frequent appearance in research related to GPCR-targeted drugs and enzyme inhibitors, particularly in the context of diabetes and neurodegenerative disease research.

Storage and handling recommendations for Tert-butyl 3-amino-4-(2,4,5-trifluorophenyl)butanoate follow standard protocols for amino acid derivatives, with particular attention to moisture sensitivity due to its ester functionality. The compound's stability profile and solubility characteristics in common organic solvents make it particularly suitable for high-throughput screening applications, a feature increasingly important in today's AI-driven drug discovery pipelines. As the pharmaceutical industry continues to explore "next-generation fluorinated therapeutics," intermediates like CAS No. 1964462-19-8 will undoubtedly play a pivotal role in shaping future medicinal breakthroughs.